Cas no 72998-92-6 (1H-Benzimidazole,2-(chloromethyl)-5,6-dimethyl-)

• Product Name: 1H-Benzimidazole,2-(chloromethyl)-5,6-dimethyl-
• CAS No: 72998-92-6
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 564265
• PubChem ID: 266280
• Update Time: 2025-04-19

1H-Benzimidazole,2-(chloromethyl)-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(chloromethyl)-5,6-dimethyl-
• 1H-Benzimidazole,2-(chloromethyl)-5,6-dimethyl-(9CI)
• 2-(chloromethyl)-5,6-dimethyl-1H-benzimidazole
• 2-Chlormethyl-5,6-dimethyl-1H-benzimidazol
• 2-Chlormethyl-5,6-dimethyl-benzimidazol
• 2-chloroethyl-5,6-dimethyl-1H-benzimidazole
• 2-chloromethyl-5,6-dimethyl-1H-benzimidazole
• 2-chloromethyl-5,6-dimethyl-1H-benzoimidazole
• UNLOVTKVVHNHED-UHFFFAOYSA-N
• 72998-92-6
• 2-(chloromethyl)-5,6-dimethylbenzimidazole
• AKOS011620307
• NSC-103698
• DTXSID20295653
• NSC103698
• SCHEMBL3312289

• Inchi： 1S/C10H11ClN2/c1-6-3-8-9(4-7(6)2)13-10(5-11)12-8/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： UNLOVTKVVHNHED-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 194.06100
• Monoisotopic Mass: 194.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 397.6°C at 760 mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.64
• PSA: 28.68000
• LogP: 2.91850